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Compound of Interest

4-Methyl-1,4-diazepan-5-one
Compound Name:
hydrochloride

Cat. No.: B1320064

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 4-Methyl-1,4-diazepan-5-one
hydrochloride, a heterocyclic compound of interest in medicinal chemistry and drug
development. Due to its structural similarity to other pharmacologically active diazepine
derivatives, this molecule is a subject of scientific inquiry. This document compiles available
synonyms, chemical properties, and general synthetic approaches, while also highlighting
areas where specific data is not readily available in public literature.

Chemical Identity and Synonyms

The primary identifier for this compound is its IUPAC name and CAS number. Several
synonyms are also used in chemical databases and supplier catalogs.

© 2025 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b1320064?utm_src=pdf-interest
https://www.benchchem.com/product/b1320064?utm_src=pdf-body
https://www.benchchem.com/product/b1320064?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1320064?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Identifier Value

Systematic Name 4-Methyl-1,4-diazepan-5-one hydrochloride
hexahydro-4-methyl-5H-1,4-Diazepin-5-one

Synonym )
hydrochloride[1]

CAS Number 329794-41-4[1]

Molecular Formula CeH13CIN20[1]

Molecular Weight 164.64 g/mol [1]

Physicochemical Properties

Detailed experimental data on the physicochemical properties of 4-Methyl-1,4-diazepan-5-one
hydrochloride are not extensively reported in publicly accessible literature. The data
presented below is based on information from chemical suppliers and extrapolated knowledge
from the broader class of 1,4-diazepan-5-one derivatives.

Property Value Source

Typical for hydrochloride salts

Appearance White to off-white solid )
of small organic molecules
The hydrochloride salt form
Solubility Soluble in water generally enhances aqueous
solubility.[1]
) Available from commercial
Purity >97%

suppliers[1]

Room Temperature, sealed in )
Storage Temperature - ChemicalBook
dry conditions

Note: Experimental values for properties such as melting point, boiling point, and spectral data
(NMR, IR, MS) for 4-Methyl-1,4-diazepan-5-one hydrochloride are not readily available in the
searched literature. Researchers are advised to perform their own characterization.
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Synthesis and Experimental Protocols

Specific, detailed experimental protocols for the synthesis of 4-Methyl-1,4-diazepan-5-one
hydrochloride are not published in peer-reviewed journals. However, general synthetic
strategies for related 1,4-diazepan-5-one derivatives can provide a foundational approach for
its preparation.

General Synthetic Approach: Reductive Amination and
Cyclization

A plausible synthetic route, based on the synthesis of analogous N-alkylated 1,4-diazepan-5-
ones, could involve a multi-step process starting from a suitable piperidone precursor. One
such general method is the Schmidt ring expansion of N-alkyl-4-piperidones.

Hypothetical Experimental Workflow:
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Caption: Hypothetical synthesis of 4-Methyl-1,4-diazepan-5-one hydrochloride.

Note on Experimental Protocol: This represents a generalized synthetic pathway. The specific
reaction conditions, such as solvents, temperatures, reaction times, and purification methods,
would require optimization and are not detailed in the available literature for this specific
compound.

Biological Activity and Signaling Pathways

The diazepine scaffold is a well-known pharmacophore present in numerous centrally active
drugs, most notably the benzodiazepines (e.g., Diazepam). These compounds typically act as
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positive allosteric modulators of the GABA-A receptor, enhancing the inhibitory effects of the
neurotransmitter gamma-aminobutyric acid (GABA).

While 4-Methyl-1,4-diazepan-5-one hydrochloride shares the core diazepine ring, its specific
biological targets and mechanism of action have not been elucidated in published studies. It is
hypothesized that, like other diazepines, it may interact with neurotransmitter systems in the
central nervous system. However, without experimental data, any discussion of its involvement
in specific signaling pathways remains speculative.

General Signaling Pathway for GABA-A Receptor Modulation:
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Caption: General mechanism of GABA-A receptor modulation by diazepine compounds.

Conclusion

4-Methyl-1,4-diazepan-5-one hydrochloride is a chemical entity with potential for further
investigation in the field of medicinal chemistry, given its structural relationship to known
psychoactive compounds. This guide provides the currently available information on its identity
and general synthetic approaches. A significant lack of specific experimental data, including
physicochemical properties and biological activity, underscores the need for further research to
fully characterize this compound and explore its potential therapeutic applications. Researchers
working with this compound are encouraged to conduct thorough analytical characterization
and biological screening.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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